Cas no 571150-08-8 (5-Amino-2-chloro-N,N-diethylbenzene-1-sulfonamide)

5-Amino-2-chloro-N,N-diethylbenzene-1-sulfonamide is a sulfonamide derivative characterized by its amino and chloro substituents on the benzene ring, along with a diethylsulfonamide functional group. This compound is of interest in pharmaceutical and agrochemical research due to its potential as an intermediate in the synthesis of bioactive molecules. The presence of both electron-donating (amino) and electron-withdrawing (chloro, sulfonamide) groups enhances its reactivity, making it suitable for further functionalization. Its well-defined structure and purity ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity, and its properties are documented in relevant chemical literature for research and industrial use.
5-Amino-2-chloro-N,N-diethylbenzene-1-sulfonamide structure
571150-08-8 structure
Product Name:5-Amino-2-chloro-N,N-diethylbenzene-1-sulfonamide
CAS No:571150-08-8
MF:C10H15ClN2O2S
MW:262.756300210953
CID:843764
PubChem ID:3779308
Update Time:2025-06-09

5-Amino-2-chloro-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-AMINO-2-CHLORO-N,N-DIETHYL-BENZENESULFONAMIDE
    • EN300-06109
    • J-516689
    • 571150-08-8
    • AKOS008966896
    • 5-amino-2-chloro-N,N-diethylbenzene-1-sulfonamide
    • SCHEMBL9320675
    • SB81449
    • CS-0146567
    • SR-01000042878-1
    • SR-01000042878
    • E81883
    • AS-83085
    • Z56911976
    • 5-amino-2-chloro-N,N-diethylbenzenesulfonamide
    • MFCD03982049
    • 5-Amino-2-chloro-N,N-diethylbenzene-1-sulfonamide
    • MDL: MFCD03982049
    • Inchi: 1S/C10H15ClN2O2S/c1-3-13(4-2)16(14,15)10-7-8(12)5-6-9(10)11/h5-7H,3-4,12H2,1-2H3
    • InChI Key: JJYDDVHNVRFVNS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1S(N(CC)CC)(=O)=O)N

Computed Properties

  • Exact Mass: 262.0542766g/mol
  • Monoisotopic Mass: 262.0542766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.8Ų

5-Amino-2-chloro-N,N-diethylbenzene-1-sulfonamide Pricemore >>

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